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Compound of Interest

Compound Name: 1-Chlorotridecane

CAS No.: 822-13-9

Cat. No.: B1582154

Get Quote

Abstract & Scope
1-Chlorotridecane (CAS: 822-13-9) is a long-chain alkyl halide (

) critical in the synthesis of surfactants, liquid crystals, and lipophilic pharmaceutical
intermediates. While chemically stable relative to shorter-chain analogs, its hydrophobicity and
viscosity present unique challenges in quantitative transfer and reaction initiation. This guide
outlines an evidence-based framework for the storage, handling, and activation of 1-
chlorotridecane, focusing on minimizing hydrolysis-induced degradation and maximizing yield
in Grignard formation.

Physicochemical Profile
Understanding the physical constants of 1-Chlorotridecane is prerequisite to precise handling.

The values below represent the standard operational range for the pure substance.
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Property Value / Range Operational Implication

Molecular Formula
Lipophilic tail dominates

solubility profile.

Molecular Weight 218.81 g/mol
Essential for stoichiometric

calculations.

Physical State Clear, colorless liquid
Viscosity increases

significantly <10°C.

Boiling Point ~270–280°C (at 760 mmHg)
High thermal stability; suitable

for high-temp reflux.

Density 0.86 g/mL (at 25°C)
Use positive displacement for

volumetric transfer.

Solubility
Immiscible in water; Soluble in

THF, Hexane

Requires dry organic solvents

for reactions.

Flash Point >110°C
Class IIIB Combustible Liquid.

[1][2]

Storage & Stability Protocol
The Degradation Vector: While alkyl chlorides are resistant to oxidation, long-chain variants like

1-chlorotridecane are susceptible to slow hydrolysis when exposed to atmospheric moisture

over extended periods, generating HCl and 1-tridecanol. This impurity profile can poison

sensitive catalytic cycles (e.g., Palladium-catalyzed cross-couplings).

The "Inert-Blanket" Storage System
To ensure reagent integrity (>99% purity) over 12+ months, adopt the following storage

hierarchy:

Primary Containment: Amber borosilicate glass (Type I) to prevent UV-induced radical

dechlorination.

Headspace Management: After every use, the vessel must be backfilled with dry Nitrogen (
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) or Argon.

Mechanism:[1][3][4][5] Displaces humid air, preventing the formation of the water-organic

interface necessary for hydrolysis.

Thermal Control: Store at 15°C – 25°C.

Critical Note: Do not refrigerate below 10°C for routine use. The viscosity increase makes

quantitative transfer difficult and increases the risk of water condensation upon opening a

cold bottle in a warm lab.

Storage Workflow Diagram

Fig 1: Inert-Blanket Storage Lifecycle to prevent hydrolysis and contamination.
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Handling & Transfer Techniques
Due to the lipophilic nature of the tridecyl chain, 1-chlorotridecane exhibits high surface

tension and adhesion to plastic surfaces.

Pipetting: Avoid air-displacement pipettes (e.g., standard Gilson/Eppendorf) as the liquid's

viscosity can lead to under-delivery. Use Positive Displacement Pipettes or glass syringes.

Rinsing: When transferring to a reaction vessel, rinse the syringe/pipette tip with the reaction

solvent (e.g., THF) to ensure quantitative transfer of the C13 tail.

Application Protocol: Synthesis of
Tridecylmagnesium Chloride
Context: The formation of the Grignard reagent (Tridecylmagnesium chloride) is the most

common activation step for this molecule. However, long-chain alkyl halides often exhibit a

"stalled initiation" due to the passivation of the Magnesium surface.
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The Challenge: The C13 chain creates steric bulk and slows diffusion to the Mg surface

compared to shorter alkyl halides. The Solution: A self-validating Iodine Activation Protocol.

Reagents & Setup
Substrate: 1-Chlorotridecane (10 mmol, 2.19 g).

Metal: Magnesium turnings (12 mmol, 1.2 eq), oven-dried.

Solvent: Anhydrous THF (Tetrahydrofuran), stabilized.

Activator: Iodine crystal (

) or 1,2-Dibromoethane.

Step-by-Step Methodology
Mg Activation (Mechanical): Place Mg turnings in a flame-dried 2-neck round bottom flask

under Argon. Dry stir rapidly for 10 minutes to crush turnings and expose fresh metal lattice.

Iodine Doping: Add a single crystal of Iodine. Heat gently with a heat gun until purple vapors

sublime and settle on the Mg surface.

The "Starter" Charge: Add 5 mL of anhydrous THF. Then, add only 10% (approx. 0.25 mL) of

the 1-Chlorotridecane.[1]

Observation (Self-Validation Step):

Visual Cue: The brown/purple color of the iodine must fade to colorless/turbid grey.

Thermal Cue: A distinct exotherm (solvent boiling) indicates successful insertion of Mg into

the C-Cl bond.

Troubleshooting: If no color change occurs after 5 mins, add 2 drops of 1,2-

dibromoethane. Do not proceed until initiation is confirmed.

Main Addition: Once initiated, dilute the remaining 1-Chlorotridecane in 10 mL THF and add

dropwise over 30 minutes, maintaining a gentle reflux.
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Digestion: Reflux for 2 hours to ensure complete conversion of the sterically hindered

chloride.

Reaction Pathway Diagram

Fig 2: Logic flow for the synthesis of Tridecylmagnesium Chloride.
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Waste Disposal & Environmental Safety
1-Chlorotridecane is classified as Aquatic Chronic 4 (May cause long-lasting harmful effects to

aquatic life).

Segregation: Do not dispose of down the drain. Collect in "Halogenated Organic Waste"

streams.

Spill Cleanup: Absorb with vermiculite or sand.[6] Do not use combustible materials

(sawdust) if mixed with oxidizers.

Incineration: The preferred method of disposal is via a licensed chemical incinerator

equipped with a scrubber to neutralize the HCl generated during combustion.

References
National Center for Biotechnology Information (2024).PubChem Compound Summary for

CID 13244, 1-Chlorotridecane. Retrieved from [Link]

Occupational Safety and Health Administration (OSHA).Occupational Safety and Health

Standards: Toxic and Hazardous Substances (1910.1052). Retrieved from [Link]

Silverman, G. S., & Rakita, P. E. (1996).Handbook of Grignard Reagents. CRC Press.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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